![molecular formula C14H23NO2 B3864771 1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate](/img/structure/B3864771.png)
1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate
Overview
Description
1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate, also known as IPPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. IPPB is a derivative of GABA, a neurotransmitter that plays a crucial role in the central nervous system. The unique structure of IPPB makes it a promising tool for studying the mechanisms of GABA in the brain.
Mechanism of Action
1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate acts as a GABA receptor modulator, binding to specific sites on the receptor and altering its activity. This modulation can lead to changes in the release of neurotransmitters, ultimately affecting neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of GABA receptor activity, changes in synaptic transmission and plasticity, and alterations in the release of neurotransmitters. These effects can have significant implications for understanding the mechanisms of GABA in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate in lab experiments is its ability to modulate GABA receptor activity in a specific and controlled manner. This specificity allows researchers to investigate the effects of GABA modulation on neuronal activity and plasticity. However, the complex synthesis process and the high cost of this compound can limit its use in some research settings.
Future Directions
There are several future directions for research involving 1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate. One area of interest is the investigation of the effects of this compound on different types of GABA receptors and their subunits. Another direction is the study of the effects of this compound on different brain regions and neuronal populations. Finally, the potential therapeutic applications of this compound in neurological disorders such as epilepsy and anxiety disorders warrant further investigation.
In conclusion, this compound is a promising tool for investigating the mechanisms of GABA in the brain. Its ability to modulate GABA receptor activity in a specific and controlled manner has significant implications for understanding neuronal activity and plasticity. Further research is needed to fully explore the potential applications of this compound in scientific research and clinical settings.
Scientific Research Applications
1-isopropyl-1-methyl-4-(1-pyrrolidinyl)-2-butyn-1-yl acetate has been used in various scientific studies to investigate the role of GABA in the brain. One study found that this compound can modulate the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This modulation can lead to changes in synaptic transmission and plasticity, which are essential for learning and memory.
properties
IUPAC Name |
(2,3-dimethyl-6-pyrrolidin-1-ylhex-4-yn-3-yl) acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO2/c1-12(2)14(4,17-13(3)16)8-7-11-15-9-5-6-10-15/h12H,5-6,9-11H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRDATSKIRMKMGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C)(C#CCN1CCCC1)OC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.